3,4-dimethoxy-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl]benzamide

• IUPAC Name: 3,4-dimethoxy-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl]benzamide
• InChI: InChI=1S/C26H23NO5/c1-15-5-7-17(8-6-15)24(28)25-16(2)20-11-10-19(14-22(20)32-25)27-26(29)18-9-12-21(30-3)23(13-18)31-4/h5-14H,1-4H3,(H,27,29)
• InChI Key: IFAMJOJMNVEDDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=C(C3=C(O2)C=C(C=C3)NC(=O)C4=CC(=C(C=C4)OC)OC)C
• Molecular Formula: C26H23NO5
• Molecular Weight: 429.5 g/mol

Description

The compound “3,4-dimethoxy-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl]benzamide” is a benzamide derivative. Benzamides are a significant class of amide compounds that have been widely used in various industries such as medical, industrial, biological, and potential drug industries.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, benzamides can undergo a variety of reactions. For example, they can participate in coupling reactions, which are common in organic chemistry.

Scientific Research Applications

Antioxidant Properties

3,4-dimethoxy-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl]benzamide: exhibits in vitro antioxidant activity. Researchers have evaluated its total antioxidant capacity, free radical scavenging ability, and metal chelating properties. . These properties make it relevant for applications in oxidative stress-related diseases and as a potential natural antioxidant.

Antibacterial Activity

The same compound has been tested for in vitro antibacterial activity against both gram-positive and gram-negative bacteria. By comparing it with control drugs, researchers can assess its efficacy in inhibiting bacterial growth. .

Biologically Active Derivatives

3,4-dimethoxy-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl]benzamide: serves as a precursor for synthesizing biologically active derivatives. These derivatives can be tailored to specific targets, such as receptors or enzymes involved in disease pathways. .

Neurotransmitter Modulation

While not directly studied for this compound, related derivatives have shown interactions with monoamine transporters. Specifically, they inhibit the uptake of noradrenaline and serotonin transporters. .

Industrial Applications

Amides find use in various industrial sectors, including plastics, rubber, paper, and agriculture. .

Mechanism of Action

Target of Action

The primary targets of 3,4-dimethoxy-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl]benzamide are currently unknown. This compound is a novel benzamide derivative , and benzamides have been widely used in medical, industrial, biological, and potential drug industries . They have shown a variety of activities such as anti-tumour, anti-microbial, antibacterial, anti-fungal, anti-HSV, antioxidant, analgesic, and anti-inflammatory .

Mode of Action

Benzamide derivatives have been known to exhibit a wide range of biological activities, which could be attributed to their interaction with various targets .

Biochemical Pathways

Benzamide derivatives have been known to interfere with various biochemical pathways, leading to their diverse biological activities .

Result of Action

Some benzamide derivatives have shown antioxidant activity, free radical scavenging, and metal chelating activity . They have also shown in vitro growth inhibitory activity against different bacteria .